Cas no 5830-31-9 (Benzenepropanamide,N,N-dimethyl-)

• Product Name: Benzenepropanamide,N,N-dimethyl-
• CAS No: 5830-31-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD02860772
• CID: 376753
• PubChem ID: 64816
• Update Time: 2025-04-19

Benzenepropanamide,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,N,N-dimethyl-
• N,N-dimethyl-3-phenylpropanamide
• N,N-dimethylhydrocinnamide
• N,N-Dimethyl-3-phenylpropionamide
• N,N-Dimethyl-3-phenyl-propanamide
• SCHEMBL3366949
• N,N-Dmhc
• MFCD02860772
• AKOS003556770
• N,N-Dimethyl-3-phenylpropanamide #
• N,N-dimethyl-3-phenyl-propionamide
• DTXSID10207028
• Benzenepropanamide, N,N-dimethyl-
• N,N-dimethyl-3-phenyl propionamide
• 5830-31-9
• Hydrocinnamamide, N,N-dimethyl-

• MDL： MFCD02860772
• Inchi： 1S/C11H15NO/c1-12(2)11(13)9-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： FDBVFKPSUNQAHK-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)N(C)C

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.006
• Boiling Point: 294.7°Cat760mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.518
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives